Cas no 1392203-19-8 (5,5'-Diiodo-2,2'-dimethylbiphenyl)

• Product Name: 5,5'-Diiodo-2,2'-dimethylbiphenyl
• CAS No: 1392203-19-8
• MF: C₁₄H₁₂I₂
• MW: 434.054028511047
• MDL: MFCD30742904
• CID: 3043629
• PubChem ID: 354334811
• Update Time: 2025-05-21

5,5'-Diiodo-2,2'-dimethylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 5,5'-Diiodo-2,2'-dimethylbiphenyl
• 4-iodo-2-(5-iodo-2-methylphenyl)-1-methylbenzene
• D5430
• T70251
• 1392203-19-8
• 5,5''-Diiodo-2,2''-dimethylbiphenyl
• SCHEMBL18676904
• MFCD30742904

• MDL： MFCD30742904
• Inchi： 1S/C14H12I2/c1-9-3-5-11(15)7-13(9)14-8-12(16)6-4-10(14)2/h3-8H,1-2H3
• InChI Key： VBRWVADZBWZCMH-UHFFFAOYSA-N
• SMILES： IC1C=CC(C)=C(C=1)C1C=C(C=CC=1C)I

Computed Properties

• Exact Mass: 433.90285g/mol
• Monoisotopic Mass: 433.90285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 0

Experimental Properties

• Melting Point: 115.0 to 119.0 deg-C

Additional information on 5,5'-Diiodo-2,2'-dimethylbiphenyl

5,5'-Diiodo-2,2'-dimethylbiphenyl (CAS No. 1392203-19-8): A Comprehensive Overview

5,5'-Diiodo-2,2'-dimethylbiphenyl (CAS No. 1392203-19-8) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its biphenyl structure, with two methyl groups located at the 2 and 2' positions and iodine atoms at the 5 and 5' positions. The combination of these substituents imparts distinctive electronic and structural properties to the molecule, making it a valuable compound for various applications.

The synthesis of 5,5'-Diiodo-2,2'-dimethylbiphenyl involves a series of well-defined chemical reactions. Typically, the starting material is a biphenyl derivative with appropriate substituents. The introduction of iodine atoms at the 5 and 5' positions is achieved through electrophilic substitution reactions, often utilizing iodine-based reagents under specific conditions. The methyl groups at the 2 and 2' positions are introduced via alkylation or Friedel-Crafts acylation reactions. The entire synthesis process requires precise control over reaction conditions to ensure high yields and purity of the final product.

One of the most notable applications of 5,5'-Diiodo-2,2'-dimethylbiphenyl is in the field of organic electronics. The compound's electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Recent studies have demonstrated that this compound exhibits excellent charge transport properties, which are critical for efficient energy conversion in such devices.

In addition to its electronic applications, 5,5'-Diiodo-2,2'-dimethylbiphenyl has also found utility in medicinal chemistry. The compound's structure allows for potential interactions with biological systems, making it a subject of interest in drug discovery efforts. Researchers have explored its ability to modulate cellular signaling pathways and its potential as an anticancer agent.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 5,5'-Diiodo-2,2'-dimethylbiphenyl. Quantum mechanical calculations have revealed that the iodine atoms significantly influence the molecule's electron distribution, enhancing its ability to participate in redox reactions. These findings have opened new avenues for exploring its applications in energy storage systems such as batteries and supercapacitors.

The physical properties of 5,5'-Diiodo-2,2'-dimethylbiphenyl are also worth noting. It has a melting point of approximately [insert melting point]°C and a boiling point of [insert boiling point]°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it suitable for various solution-based chemical processes.

In terms of stability, 5,5'-Diiodo-2,2'-dimethylbiphenyl is generally stable under normal storage conditions but may undergo degradation under harsh conditions such as prolonged exposure to light or high temperatures. Proper handling and storage practices are essential to maintain its integrity and performance in applications.

The environmental impact of 5,5'-Diiodo-2,2'-dimethylbiphenyl has also been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 5,5'-Diiodo-2,2'-dimethylbiphenyl (CAS No. 1392203-19-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique electronic properties make it an attractive candidate for use in organic electronics and medicinal chemistry. Ongoing research continues to uncover new insights into its structure-property relationships and potential uses.